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Compound Focus: 5-Ethyl-2-nonanol

CAS No.: 103-08-2

Cat. No.: S1513154
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Chemical Identification and Properties

This table summarizes the basic identification and estimated physical properties for 5-Ethyl-2-nonanol

(CAS 103-08-2) from the search results [1] [2] [3]:

Property Value

CAS Registry Number 103-08-2 [2] [3]

Molecular Formula C₁₁H₂₄O [1] [2] [3]

IUPAC Name 5-ethylnonan-2-ol [2]

Molecular Weight 172.31 g/mol [2] [3]

XLogP3 4.20 (est) [2]

Boiling Point 223.04 °C @ 760.00 mm Hg (est) [2]

Water Solubility 57.47 mg/L @ 25 °C (est) [2]

Experimental Characterization Workflow
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Based on the information available, obtaining the full spectroscopic characterization for a compound like 5-

Ethyl-2-nonanol involves a standard workflow. The diagram below outlines this process, from sample

preparation to data interpretation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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